Cas no 155394-42-6 (3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-)

• Product Name: 3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-
• CAS No: 155394-42-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 106973
• PubChem ID: 21266373
• Update Time: 2025-04-18

3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-
• 1-ethyl-3,6-dihydro-2H-pyridine-5-carboxylic acid
• 3-Pyridinecarboxylicacid,1-ethyl-1,2,5,6-tetrahydro-(9CI)
• 155394-42-6
• DTXSID60611797
• 1-Ethyl-1,2,5,6-tetrahydropyridine-3-carboxylic acid
• SCHEMBL9562561

• Inchi： 1S/C8H13NO2/c1-2-9-5-3-4-7(6-9)8(10)11/h4H,2-3,5-6H2,1H3,(H,10,11)
• InChI Key： GGTKPBFOBMPJCT-UHFFFAOYSA-N
• SMILES： OC(C1=CCCN(CC)C1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives